Cas no 7575-78-2 ( )

• Product Name: &nbsp
• CAS No: 7575-78-2
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 982009
• PubChem ID: 5868333
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [(Z)-1-cyclopropylethylideneamino]thiourea
• NSC92854
• 7575-78-2
• NSC-92854
• DTXSID10421207
• (2E)-2-(1-Cyclopropylethylidene)hydrazine-1-carbothioamide
•  

• Inchi： 1S/C6H11N3S/c1-4(5-2-3-5)8-9-6(7)10/h5H,2-3H2,1H3,(H3,7,9,10)/b8-4-
• InChI Key： CGCYDLQLZVUEFN-YWEYNIOJSA-N
• SMILES： S=C(N)N/N=C(/C)\C1CC1

Computed Properties

• Exact Mass: 157.06753
• Monoisotopic Mass: 157.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 50.41